2,4-Difluoro-5-methylbenzoyl chloride

• IUPAC Name: 2,4-difluoro-5-methylbenzoyl chloride
• InChI: InChI=1S/C8H5ClF2O/c1-4-2-5(8(9)12)7(11)3-6(4)10/h2-3H,1H3
• InChI Key: RIEVVBXIGDZISL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)F)C(=O)Cl
• Molecular Formula: C8H5ClF2O
• Molecular Weight: 190.57 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2,4-Difluoro-5-methylbenzoyl chloride consists of a benzene ring substituted with two fluorine atoms, one chlorine atom, and a methyl group. The exact positions of these substituents on the benzene ring can be inferred from the name of the compound.

Scientific Research Applications

Electrochemistry

2,4-Difluoro-5-methylbenzoyl chloride has potential applications in the field of electrochemistry. A study examining the electrochemistry of ionic liquids found impurity chloride ions, which can be related to substances like this compound, and suggested methods to eliminate these impurities. This work highlights the importance of understanding the electrochemical behavior of such compounds in various chemical processes (Li & Johnson, 2003).

Optical Properties

The orientation effect of fluorine atoms on the optical properties of difluoro-substituted compounds, closely related to this compound, has been studied. Such compounds exhibit specific absorption in the blue visible region, and their phase transition temperatures have been investigated. This research is crucial for understanding how the orientation of atoms like fluorine in molecules can influence their optical properties, which is valuable in the design of new materials with specific light absorption and transmission characteristics (Zaki et al., 2018).

Structural Analysis

The structure of isoniazid derivatives, including 2,4-difluoro-N'-isonicotinoylbenzohydrazide, has been characterized using X-ray and quantum chemical calculations. This compound shows that the molecular structures can be distorted due to polar and electrostatic interactions within the crystal packing. Understanding the structure of such compounds is vital for designing drugs and other materials where molecular interaction plays a crucial role (Silva et al., 2006).

Safety and Hazards

2,4-Difluoro-5-methylbenzoyl chloride is a hazardous chemical. It can cause severe skin burns and eye damage. It is recommended to handle this compound with appropriate protective equipment and to avoid breathing its dust, fume, gas, mist, vapors, or spray.

Mechanism of Action

Target of Action

Benzoyl chloride compounds typically react with nucleophiles, such as water or alcohols, at the benzylic position . This reaction can lead to the formation of carboxylic acids or esters, respectively.

Mode of Action

2,4-Difluoro-5-methylbenzoyl chloride, like other benzoyl chlorides, is an acyl chloride. It can undergo nucleophilic acyl substitution reactions . The chlorine atom is a good leaving group, and the carbonyl carbon is electrophilic, making it susceptible to attack by nucleophiles. This leads to the replacement of the chlorine atom with the nucleophile .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the presence of nucleophiles in the environment can lead to rapid reaction and potential degradation of the compound . Moreover, factors such as pH and temperature can influence the rate of these reactions .